1-(2-(3-(4-(Benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)-2-hydroxypropoxy)phenyl)ethanone dihydrochloride

• IUPAC Name: 1-[2-[3-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-2-hydroxypropoxy]phenyl]ethanone;dihydrochloride
• InChI: InChI=1S/C23H28N2O5.2ClH/c1-17(26)20-4-2-3-5-21(20)28-15-19(27)14-25-10-8-24(9-11-25)13-18-6-7-22-23(12-18)30-16-29-22;;/h2-7,12,19,27H,8-11,13-16H2,1H3;2*1H
• InChI Key: VEPJVALZIPZYJK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=CC=C1OCC(CN2CCN(CC2)CC3=CC4=C(C=C3)OCO4)O.Cl.Cl
• Molecular Formula: C23H30Cl2N2O5
• Molecular Weight: 485.4 g/mol

Description

The compound “1-(2-(3-(4-(Benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)-2-hydroxypropoxy)phenyl)ethanone dihydrochloride” is a complex organic molecule. It contains a piperazine ring, which is a common feature in many pharmaceuticals and other active compounds. The benzo[d][1,3]dioxol-5-ylmethyl group is a common moiety found in many bioactive compounds.

Scientific Research Applications

Anticancer Agent

. .

Cell Cycle Arrest

. This could be a potential mechanism for its anticancer activity.

Inducer of Apoptosis

In another study, a compound (C27) similar to the one was found to induce apoptosis and cause both S-phase and G2/M-phase arrests in HeLa cell line. This suggests that the compound could be developed as a potential antitumor agent.

Antitumor Agent

The compound has been evaluated for its antitumor activity. .

Microtubule-targeting Agent

. This compound could potentially be used as a microtubule-targeting agent.

Template for Further Optimization

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Mechanism of Action

Target of Action

Compounds with similar structures, such as 1-benzo [1,3]dioxol-5-yl-indoles bearing 3- n -fused heteroaryl moieties, have been reported to exhibit anticancer activity against various cancer cell lines .

Mode of Action

It is known that similar compounds cause cell cycle arrest at the s phase and induce apoptosis in cancer cells . This suggests that the compound may interact with its targets to disrupt normal cell cycle progression and promote programmed cell death.

Biochemical Pathways

It is known that similar compounds affect the microtubule assembly, a crucial component of the cell’s cytoskeleton . By modulating microtubule assembly, these compounds can cause mitotic blockade and cell apoptosis .

Result of Action

The compound’s action results in potent growth inhibition properties against various cancer cell lines . For instance, similar compounds have shown potent activities against HeLa and A549 cell lines . The compound causes cell cycle arrest and induces apoptosis, leading to the death of cancer cells .